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Compound of Interest

Compound Name: 5-Bromo-2,4-dimethyl-oxazole

Cat. No.: B599069 Get Quote

An In-Depth Technical Guide to 5-Bromo-2,4-dimethyl-oxazole

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 5-Bromo-2,4-dimethyl-oxazole. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Molecular Structure and Properties
5-Bromo-2,4-dimethyl-oxazole is a halogenated heterocyclic compound. The oxazole ring is a

five-membered aromatic ring containing one oxygen and one nitrogen atom. The structure is

substituted with a bromine atom at the 5-position and methyl groups at the 2- and 4-positions.

Chemical Identifiers and Molecular Formula
The key identifiers and molecular formula for 5-Bromo-2,4-dimethyl-oxazole are summarized

in the table below.
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Identifier Value Reference

IUPAC Name
5-bromo-2,4-dimethyl-1,3-

oxazole
[1]

CAS Number 187399-73-1 [1][2][3]

Molecular Formula C₅H₆BrNO [1][2][3]

SMILES CC1=C(OC(=N1)C)Br [1][2]

InChI
InChI=1S/C5H6BrNO/c1-3-

5(6)8-4(2)7-3/h1-2H3
[1]

InChIKey
IPCANAGBSFRNQQ-

UHFFFAOYSA-N
[1]

Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2,4-dimethyl-oxazole is

presented in the following table. Please note that some of these values are predicted.

Property Value Reference

Molecular Weight 176.01 g/mol [1][2]

Exact Mass 174.96328 Da [1]

Boiling Point (Predicted) 189.5 ± 20.0 °C [3]

Density (Predicted) 1.541 ± 0.06 g/cm³ [3]

pKa (Predicted) 0.12 ± 0.10 [3]

XLogP3 2.2 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Synthesis and Characterization
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While specific experimental protocols for the synthesis of 5-Bromo-2,4-dimethyl-oxazole are

not readily available in the searched literature, a general synthesis strategy can be proposed

based on established methods for analogous bromo-oxazoles.

General Synthetic Approach
A plausible synthetic route involves the bromination of a pre-formed 2,4-dimethyl-oxazole ring.

One common method for the bromination of oxazoles is electrophilic substitution using a

suitable brominating agent like N-Bromosuccinimide (NBS).

A generalized workflow for the synthesis is depicted in the diagram below.

Synthesis

2,4-Dimethyl-oxazole Bromination with NBS
in an inert solvent (e.g., THF)

Reaction Quenching
(e.g., with Na₂S₂O₃ solution)

Work-up and Extraction
(e.g., with Ethyl Acetate)

Purification
(Column Chromatography) 5-Bromo-2,4-dimethyl-oxazole

Spectroscopic Analysis

Purified Product

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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